Isoquinoline,7-bromo-1,2,3,4-tetrahydro-6-methyl-,hydrochloride

• IUPAC Name: 7-bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• InChI: InChI=1S/C10H12BrN.ClH/c1-7-4-8-2-3-12-6-9(8)5-10(7)11;/h4-5,12H,2-3,6H2,1H3;1H
• InChI Key: ZTZSGAVWDYOJGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CNCC2)C=C1Br.Cl
• Molecular Formula: C10H13BrClN
• Molecular Weight: 262.57 g/mol
• CAS RN: 215798-22-4

Description

“Isoquinoline,7-bromo-1,2,3,4-tetrahydro-6-methyl-,hydrochloride” is used as a pharmaceutical intermediate.

Synthesis Analysis

The synthesis of similar compounds involves a two-step procedure that includes an initial regioselective intermolecular hydroaminoalkylation of ortho-chlorostyrenes with N-methylanilines and a subsequent intramolecular Buchwald–Hartwig amination.

Molecular Structure Analysis

The molecular formula of the compound is C9H10BrN. The structure can be represented as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The compound is part of a large group of natural products in which 1,2,3,4-tetrahydroisoquinolines (THIQ) form an important class. The reaction involves the cyclization of an N-acyl derivative of β-phenylethylamine.

Physical And Chemical Properties Analysis

The compound is a solid and insoluble in water. Its molecular weight is 212.09 g/mol. The compound has a melting point of 32-35°C and a predicted boiling point of 282.9±40.0 °C.

Mechanism of Action

Mode of Action

Isoquinoline derivatives are known to interact with various targets, leading to changes in cellular processes .

Biochemical Pathways

Isoquinoline derivatives are known to be involved in various biochemical pathways, but the exact pathways for this specific compound need further investigation .

Advantages and Limitations for Lab Experiments

One of the main advantages of Isoquinoline,7-bromo-1,2,3,4-tetrahydro-6-methyl-,hydrochloride is its potential use as a radioligand for imaging studies in the brain. However, one of the main limitations is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on Isoquinoline,7-bromo-1,2,3,4-tetrahydro-6-methyl-,hydrochloride. One potential direction is to further investigate its potential use as an anticonvulsant, antidepressant, and antipsychotic agent. Another potential direction is to investigate its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, future research could focus on developing new synthesis methods for this compound that improve its solubility and ease of use in lab experiments.
In conclusion, this compound is a chemical compound with potential applications in various scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new treatments for various neurological disorders.

Scientific Research Applications

Isoquinoline,7-bromo-1,2,3,4-tetrahydro-6-methyl-,hydrochloride has potential applications in various scientific research fields. It has been studied for its potential use as an anticonvulsant, antidepressant, and antipsychotic agent. It has also been studied for its potential use as a radioligand for imaging studies in the brain.

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral. It should be stored under inert gas (nitrogen or Argon) at 2-8°C.